3-chloro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide
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Description
3-chloro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.76. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Activities
A study highlights the synthesis of pyridine, thioamide derivatives, and thiazole derivatives starting from chalcone-based compounds, demonstrating their antimicrobial and anticancer activities. These derivatives have shown high cytotoxicity against certain cancer cell lines, indicating the potential of 3-chloro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide derivatives in cancer research. The study elaborates on the efficient synthetic routes for these compounds and evaluates their antitumor activity against breast MCF-7 and colon HCT-116 human cancer cell lines (Yasser H. Zaki, Marwa S. Al-Gendey, A. Abdelhamid, 2018).
Conductive Polymers for Methotrexate Sensing
Another research application involves the synthesis of polyamide-conductive polymers modified with Fe3O4 nanoparticles for electrochemical sensing of methotrexate, an anticancer drug. This study showcases the role of aromatic moieties derived from the chemical backbone similar to this compound in the development of sensitive materials for drug detection, highlighting the interdisciplinary application of such compounds in both materials science and biomedical research (M. Abdel-Rahman, W. El-said, E. M. Sayed, A. Abdel-Wahab, 2023).
Synthesis of Novel Heterocyclic Compounds
Further research demonstrates the use of furan-2-yl derivatives as precursors in the synthesis of novel heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines and benzo[4,5]imidazo-[l,2-a]pyrimidines. These findings underline the chemical versatility and potential utility of compounds related to this compound in creating pharmacologically relevant molecules (S. Mostafa, A. Nada, 2015).
Nonlinear Optical Materials
Research into N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates explores their potential as nonlinear optical (NLO) materials. These compounds, characterized by their pyrazole and carboxylate functionalities, exhibit significant optical nonlinearity, making them candidates for optical limiting applications. This application exemplifies the broader potential of this compound derivatives in the development of advanced materials for photonics and optoelectronics (B. Chandrakantha, A. Isloor, K. Sridharan, R. Philip, P. Shetty, M. Padaki, 2013).
Properties
IUPAC Name |
3-chloro-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O2/c17-15-3-1-2-12(8-15)16(21)18-5-6-20-10-14(9-19-20)13-4-7-22-11-13/h1-4,7-11H,5-6H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKSVMIDKMOXADS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NCCN2C=C(C=N2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.